Cas no 23885-43-0 (Zapoterin)
Zapoterin structure
Product Name:Zapoterin
Zapoterin Chemical and Physical Properties
Names and Identifiers
-
- Zapoterin
- [ "" ]
- C08788
- Q27108585
- 23885-43-0
- CHEBI:10105
- 35796-71-5
- FS-9795
- DTXSID50331634
- AKOS040763040
- 11alpha-Hydroxyobacunoic acid 3,4-lactone
- AC1L9BPG
- 11
- (1R,2R,4S,7S,8S,10S,11R,12R,18R)-7-(furan-3-yl)-10-hydroxy-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione
- A-Hydroxyobacunoic acid 3,4-lactone
- CHEMBL3235617
- (1R, 2R, 4S, 7S, 8S, 10S, 11R, 12R, 18R)-7-(furan-3-yl)-10-hydroxy-1, 8, 12, 17, 17-pentamethyl-3, 6, 16-trioxapentacyclo[9.9.0.02, 4.02, 8.012, 18]icos-13-ene-5, 15, 20-trione
-
- Inchi: 1S/C26H30O8/c1-22(2)15-10-16(28)25(5)18(23(15,3)8-6-17(29)33-22)14(27)11-24(4)19(13-7-9-31-12-13)32-21(30)20-26(24,25)34-20/h6-9,12,14-15,18-20,27H,10-11H2,1-5H3/t14-,15-,18+,19-,20+,23-,24-,25+,26+/m0/s1
- InChI Key: OZGKITZRRFNYRV-CHALWBKJSA-N
- SMILES: O1[C@]2([H])C(=O)O[C@@]([H])(C3=C([H])OC([H])=C3[H])[C@]3(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]4([H])[C@]5(C([H])=C([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])[C@]5([H])C([H])([H])C([C@@]4(C([H])([H])[H])[C@]132)=O)C([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 470.19406791g/mol
- Monoisotopic Mass: 470.19406791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 1
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116
- XLogP3: 2
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 346.8±17.0 °C at 760 mmHg
- Flash Point: 167.6±27.4 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Zapoterin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Zapoterin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5932-5 mg |
Zapoterin |
23885-43-0 | 98% | 5mg |
¥ 3,560 | 2023-07-10 | |
| TargetMol Chemicals | TN5932-1 mL * 10 mM (in DMSO) |
Zapoterin |
23885-43-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| TargetMol Chemicals | TN5932-5mg |
Zapoterin |
23885-43-0 | 5mg |
¥ 3560 | 2024-07-19 | ||
| A2B Chem LLC | AF36246-5mg |
11α-Hydroxyobacunoic acid 3,4-lactone |
23885-43-0 | 95.0% | 5mg |
$635.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5932-1 ml * 10 mm |
Zapoterin |
23885-43-0 | 1 ml * 10 mm |
¥ 3660 | 2024-07-19 |
Zapoterin Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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